Cas no 919014-90-7 (ethyl 2-{(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino}-1,3-benzothiazole-6-carboxylate)

• Product Name: ethyl 2-{(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino}-1,3-benzothiazole-6-carboxylate
• CAS No: 919014-90-7
• MF: C₁₇H₁₆N₂O₆S
• MW: 376.383743286133
• CID: 5427338
• Update Time: 2025-11-01

ethyl 2-{(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino}-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolecarboxylic acid, 2-[[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]amino]-, ethyl ester
• ethyl 2-{(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino}-1,3-benzothiazole-6-carboxylate

• Inchi： 1S/C17H16N2O6S/c1-4-23-13(20)9-5-6-11-12(7-9)26-16(19-11)18-8-10-14(21)24-17(2,3)25-15(10)22/h5-8H,4H2,1-3H3,(H,18,19)
• InChI Key： OCBHBFRPCVPTJW-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OCC)=O)=CC=C2N=C1N/C=C1/C(=O)OC(C)(C)OC/1=O

Additional information on ethyl 2-{(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino}-1,3-benzothiazole-6-carboxylate

Comprehensive Analysis of Ethyl 2-{(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino}-1,3-benzothiazole-6-carboxylate (CAS No. 919014-90-7)

In the realm of organic chemistry and pharmaceutical research, ethyl 2-{(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino}-1,3-benzothiazole-6-carboxylate (CAS No. 919014-90-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its benzothiazole core and dioxane derivatives, represents a promising scaffold for drug discovery and material science innovations. Researchers are increasingly exploring its synthesis, properties, and functional versatility, aligning with current trends in green chemistry and sustainable synthesis methodologies.

The molecular structure of CAS No. 919014-90-7 combines a benzothiazole carboxylate moiety with a dioxan-5-ylidene group, offering a hybrid framework that enhances its reactivity and binding affinity. Such structural complexity makes it a subject of interest for studies on heterocyclic compounds and their role in bioactive molecule design. Recent publications highlight its potential as a precursor for fluorescent probes or enzyme inhibitors, addressing growing demands in diagnostic imaging and targeted therapy.

From a synthetic perspective, the preparation of ethyl 2-{(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino}-1,3-benzothiazole-6-carboxylate often involves multi-step reactions, including condensation and cyclization processes. Optimizing these procedures to improve yield and purity remains a key focus, particularly in the context of industrial-scale production. Advances in catalytic methods and solvent-free techniques have further refined its synthesis, reducing environmental impact—a priority for modern chemists.

Applications of this compound extend beyond pharmaceuticals. Its electron-rich architecture suggests utility in organic electronics, such as OLEDs or photovoltaic materials, where conjugated systems are critical. Additionally, its chelating properties may be leveraged in metal-organic frameworks (MOFs), a hot topic in nanotechnology and gas storage research. These interdisciplinary connections underscore its relevance in cutting-edge scientific inquiries.

Safety and regulatory aspects of CAS No. 919014-90-7 are also under scrutiny. While not classified as hazardous, proper handling protocols are essential to ensure workplace safety. The compound’s stability under various conditions (e.g., temperature, pH) is frequently studied, reflecting broader concerns about chemical storage and degradation pathways. Such data are vital for compliance with REACH and other global standards.

In conclusion, ethyl 2-{(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino}-1,3-benzothiazole-6-carboxylate exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from drug development to advanced materials—position it as a compound of enduring interest. Future studies will likely explore its mechanistic details and commercial viability, answering pressing questions in structure-activity relationships and cost-effective synthesis.